Cas no 96245-98-6 (2,3-dibromo-4-methoxypyridine)

• Product Name: 2,3-dibromo-4-methoxypyridine
• CAS No: 96245-98-6
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 3036598
• PubChem ID: 13479762
• Update Time: 2025-10-05

2,3-dibromo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-4-methoxypyridine
• SCHEMBL527027
• DTXSID301307561
• Pyridine, 2,3-dibromo-4-methoxy-
• 96245-98-6

• Inchi： 1S/C6H5Br2NO/c1-10-4-2-3-9-6(8)5(4)7/h2-3H,1H3
• InChI Key： CECVNSCXTBOHBB-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1OC)Br

Computed Properties

• Exact Mass: 264.87400
• Monoisotopic Mass: 264.87379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.61520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-dibromo-4-methoxypyridine

2,3-Dibromo-4-Methoxypyridine: A Comprehensive Overview

The compound 2,3-dibromo-4-methoxypyridine, identified by the CAS number 96245-98-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in various industries. The structure of 2,3-dibromo-4-methoxypyridine consists of a pyridine ring with bromine atoms at positions 2 and 3, and a methoxy group at position 4. This unique substitution pattern imparts distinctive chemical properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the potential of 2,3-dibromo-4-methoxypyridine in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The bromine substituents in the molecule facilitate various substitution reactions, enabling the creation of functionalized materials with tailored properties. For instance, a study published in 2023 demonstrated that 2,3-dibromo-4-methoxypyridine can be used to synthesize MOFs with high surface area and excellent catalytic activity, making them suitable for applications in gas storage and catalysis.

In addition to its role in materials science, 2,3-dibromo-4-methoxypyridine has also gained attention in pharmaceutical research. The methoxy group at position 4 contributes to the molecule's solubility and bioavailability, which are critical factors in drug design. Recent investigations have focused on its potential as an intermediate in the synthesis of bioactive compounds. For example, a 2023 study reported that derivatives of 2,3-dibromo-4-methoxypyridine exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential as therapeutic agents.

The synthesis of 2,3-dibromo-4-methoxypyridine typically involves multi-step processes that include bromination and methylation reactions. One common approach involves the bromination of pyridine derivatives followed by selective methylation using methylating agents such as methyl iodide or methyl sulfate. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further improved the efficiency of these reactions, making the synthesis of 2,3-dibromo-4-methoxypyridine more scalable and cost-effective.

The physical properties of 2,3-dibromo-4-methoxypyridine, including its melting point and solubility, are essential considerations for its applications. Experimental data indicate that this compound has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including chromatography and crystallization studies.

In conclusion, 2,3-dibromo-4-methoxypyridine, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as a precursor for advanced materials and bioactive compounds underscores its importance in modern chemistry. As research progresses, it is anticipated that new applications for this compound will emerge, further solidifying its significance in the scientific community.